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Compound of Interest

Compound Name: 2-Benzothiazolethiol-d4

Cat. No.: B584626 Get Quote

This technical guide provides an in-depth overview of 2-Benzothiazolethiol-d4 (MBT-d4), a

deuterated analogue of 2-Mercaptobenzothiazole (MBT). Primarily utilized as an internal

standard in analytical chemistry, MBT-d4 is crucial for the accurate quantification of MBT in

complex biological matrices. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, commercial

availability, and application in validated experimental protocols.

Core Compound Properties
2-Benzothiazolethiol-d4 is a stable isotope-labeled version of 2-Mercaptobenzothiazole, a

widely used rubber vulcanization accelerator. The incorporation of four deuterium atoms on the

phenyl ring provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification, as it co-elutes with the unlabeled analyte and compensates

for matrix effects and variations in sample processing.

Quantitative Data Summary
The physical and chemical properties of 2-Benzothiazolethiol-d4 are summarized below. Data

is aggregated from various commercial suppliers and technical data sheets.
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Property Value Citations

Chemical Name 2-Benzothiazolethiol-phenyl-d4 [1]

Synonyms
2-MBT-d4, 2-

Mercaptobenzothiazole-d4
[2][3]

CAS Number 1346598-64-8 [1][2][4][5]

Unlabeled CAS Number 149-30-4 [1]

Molecular Formula C₇D₄HNS₂ [1][5]

Molecular Weight 171.28 g/mol [1][2][5]

Appearance Neat, Yellow to Orange Solid [1][2][5]

Purity >95% (HPLC) [1]

Isotopic Enrichment ≥98% Deuterium

Storage Temperature -20°C or 2-8°C (Refrigerator) [1][2]

Commercial Suppliers
2-Benzothiazolethiol-d4 is available from several specialized chemical suppliers who provide

reference standards and isotopically labeled compounds for research and development.
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Supplier
Product Code
(Example)

Pack Sizes
(Examples)

Citations

LGC Standards TRC-B206652 5 mg, 50 mg [1]

Pharmaffiliates PA STI 010870 Inquire [2]

Clinivex Inquire Inquire [4]

CymitQuimica (TRC

Brand)
TR-B206652 5 mg, 50 mg [5]

US Biological Life

Sciences
Inquire 10 mg [3]

Alfa Chemistry Inquire Inquire

MedChemExpress HY-W653751S1 Inquire

ChemicalBook

(Marketplace)
Multiple Multiple

Note: Availability, product codes, and pack sizes are subject to change. Please consult the

respective supplier's website for current information.

Experimental Protocol: Biomonitoring of MBT in
Human Urine
The following protocol is a detailed methodology for the quantification of total 2-

Mercaptobenzothiazole (MBT) in human urine using 2-Benzothiazolethiol-d4 as an internal

standard (ISTD). This method is based on the high-throughput LC-MS/MS procedure

developed by Gries et al. (2015) and is suitable for assessing human exposure to MBT.[6]

Reagents and Solutions
Acetonitrile (ACN), HPLC or LC-MS grade

Ammonium Acetate

Glacial Acetic Acid
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Formic Acid

β-glucuronidase (from E. coli)

Ultrapure Water

Ammonium Acetate Buffer (pH 6.5): Dissolve 38.5 g of ammonium acetate in ~250 mL of

ultrapure water. Adjust the pH to 6.5 using glacial acetic acid. Transfer quantitatively to a 500

mL volumetric flask and make up to the mark with ultrapure water.

Formic Acid Solution (1%): Add 10 mL of formic acid to ~700 mL of ultrapure water in a 1000

mL volumetric flask. Mix thoroughly and make up to the mark with ultrapure water.

Standard Preparation
ISTD Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Benzothiazolethiol-d4 into a

10 mL volumetric flask. Dissolve and make up to the mark with acetonitrile.

ISTD Spiking Solution (10 µg/mL): Pipette 100 µL of the ISTD stock solution into a 10 mL

volumetric flask and make up to the mark with acetonitrile. Store solutions at 4°C; stable for

approximately four weeks.

MBT Calibration Standards: Prepare a stock solution of unlabeled MBT (1 mg/mL) in

acetonitrile. Perform serial dilutions in acetonitrile and then spike into pooled, MBT-free urine

to create calibration standards covering the desired analytical range (e.g., 1-100 µg/L).

Process these standards in the same manner as the unknown samples.

Sample Preparation & Enzymatic Hydrolysis
Thaw frozen urine samples at room temperature and mix thoroughly.

Pipette a 0.5 mL aliquot of urine into a 1.5 mL microvial.

Add 10 µL of the ISTD spiking solution (10 µg/mL) to each sample.

Add 1 mL of the ammonium acetate buffer (pH 6.5).

Add 5 µL of the β-glucuronidase enzyme solution.
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Mix the sample thoroughly (e.g., vortex).

Incubate for three hours at 37°C to hydrolyze the conjugated MBT metabolites.

After incubation, the sample is ready for direct injection into the LC-MS/MS system.

LC-MS/MS Instrumental Analysis
This method utilizes a column-switching technique for online sample cleanup and enrichment,

followed by analytical separation and detection by tandem mass spectrometry.

Online SPE: A short pre-concentration column is used for sample cleanup and enrichment.

Analytical Column: A C18 analytical column is used for chromatographic separation.

Mobile Phase A: 1% Formic Acid in Water

Mobile Phase B: Acetonitrile

Ionization Mode: Positive Electrospray Ionization (ESI+)[6]

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions
The following mass transitions should be monitored for the analyte and the internal standard.

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)
(Quantifier)

Product Ion
(m/z)
(Qualifier)

Citation

2-

Mercaptobenzoth

iazole (MBT)

167.9 135.1 124.2

2-

Benzothiazolethi

ol-d4 (ISTD)

171.9 139.1 128.2
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Visualized Experimental Workflow
The following diagram illustrates the logical flow of the biomonitoring protocol described above.

Sample & Standard Preparation

Instrumental Analysis

Data Processing

Urine Sample (0.5 mL)

Spike with
MBT-d4 ISTD (10 µL)

Add Ammonium
Acetate Buffer (1 mL)

Add β-glucuronidase
(5 µL)

Incubate
(3h @ 37°C)

Inject into
LC-MS/MS System

Online SPE
(Cleanup & Enrichment)

Analytical Column
Separation

Tandem MS Detection
(MRM Mode)

Quantification using
Isotope Dilution
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Click to download full resolution via product page

Caption: Workflow for MBT quantification in urine using MBT-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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